N-[({4-[(Dimethylamino)sulfonyl]phenyl}amino)carbonothioyl]-2-thiophenecarboxamide
N-[({4-[(Dimethylamino)sulfonyl]phenyl}amino)carbonothioyl]-2-thiophenecarboxamide
Brand Name:
Vulcanchem
CAS No.:
650585-30-1
VCID:
VC0468076
InChI:
InChI=1S/C14H15N3O3S3/c1-17(2)23(19,20)11-7-5-10(6-8-11)15-14(21)16-13(18)12-4-3-9-22-12/h3-9H,1-2H3,(H2,15,16,18,21)
SMILES:
CN(C)S(=O)(=O)C1=CC=C(C=C1)NC(=S)NC(=O)C2=CC=CS2
Molecular Formula:
C14H15N3O3S3
Molecular Weight:
369.5g/mol
N-[({4-[(Dimethylamino)sulfonyl]phenyl}amino)carbonothioyl]-2-thiophenecarboxamide
CAS No.: 650585-30-1
Main Products
VCID: VC0468076
Molecular Formula: C14H15N3O3S3
Molecular Weight: 369.5g/mol
CAS No. | 650585-30-1 |
---|---|
Product Name | N-[({4-[(Dimethylamino)sulfonyl]phenyl}amino)carbonothioyl]-2-thiophenecarboxamide |
Molecular Formula | C14H15N3O3S3 |
Molecular Weight | 369.5g/mol |
IUPAC Name | N-[[4-(dimethylsulfamoyl)phenyl]carbamothioyl]thiophene-2-carboxamide |
Standard InChI | InChI=1S/C14H15N3O3S3/c1-17(2)23(19,20)11-7-5-10(6-8-11)15-14(21)16-13(18)12-4-3-9-22-12/h3-9H,1-2H3,(H2,15,16,18,21) |
Standard InChIKey | VORHNHLKAWILNF-UHFFFAOYSA-N |
SMILES | CN(C)S(=O)(=O)C1=CC=C(C=C1)NC(=S)NC(=O)C2=CC=CS2 |
Canonical SMILES | CN(C)S(=O)(=O)C1=CC=C(C=C1)NC(=S)NC(=O)C2=CC=CS2 |
PubChem Compound | 2142268 |
Last Modified | Nov 11 2021 |
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